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Introduction

The Origin Recognition Complex (ORC) is a fundamental component of the DNA replication
machinery in eukaryotes. Orc6, the smallest subunit of this complex, plays a critical role in the
regulation of DNA replication and cell cycle progression. The phosphorylation of Orc6 is a key
post-translational modification that modulates its function, influencing replication licensing and
responding to DNA damage.

Several kinases are known to phosphorylate Orc6 at specific residues, leading to distinct
cellular outcomes. Cyclin-dependent kinase 1 (Cdk1) phosphorylates Orc6 at threonine 195
(T195) during mitosis, which is thought to prevent premature replication origin licensing. In
response to DNA damage, particularly oxidative stress during the S-phase, Ataxia
Telangiectasia and Rad3-related (ATR) kinase phosphorylates Orc6 at threonine 229 (T229), a
crucial step for activating the DNA damage response and maintaining genome stability.

GW297361 is an oxindole-based small molecule identified as a Cyclin-Dependent Kinase
(CDK) inhibitor. In vitro studies have shown that GW297361 inhibits yeast Cdk1 with an IC50 of
20 nM. Given that human Cdkl is a key kinase responsible for Orc6 phosphorylation,
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GW297361 presents a valuable tool for investigating the role of Cdk1l-mediated Orc6
phosphorylation in cell cycle control and DNA replication.

These application notes provide a comprehensive overview and detailed protocols for an in
vitro and cell-based assay to evaluate the effect of GW297361 on Orc6 phosphorylation.

Signaling Pathway of Orc6 Phosphorylation

The phosphorylation of Orcé6 is a tightly regulated process integrated into the cell cycle and
DNA damage response pathways. The following diagram illustrates the key kinases and
phosphorylation sites on Orc6.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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